Cas no 1806056-28-9 (2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide
• CAS No: 1806056-28-9
• MF: C₆H₄ClF₂N₃O₄S
• MW: 287.628465652466
• CID: 4873344
• Update Time: 2025-08-05

2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide

• Inchi： 1S/C6H4ClF2N3O4S/c7-5-4(17(10,15)16)2(6(8)9)1-3(11-5)12(13)14/h1,6H,(H2,10,15,16)
• InChI Key： PEQJOLVFTLUPEZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(F)F)C=C([N+](=O)[O-])N=1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 1.2
• Topological Polar Surface Area: 127

Additional information on 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide

2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide (CAS No. 1806056-28-9): A Comprehensive Overview

2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide (CAS No. 1806056-28-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and therapeutic agents.

The chemical structure of 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide is composed of a pyridine ring substituted with a chlorine atom, a difluoromethyl group, a nitro group, and a sulfonamide moiety. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent inhibitory activity against specific enzymes involved in inflammatory pathways. This property makes it a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide has shown promising results in preclinical studies as an antiviral agent. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the replication of several viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the disruption of viral protein synthesis, thereby preventing viral replication and spread.

The pharmacokinetic properties of 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide have also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. The compound's high solubility and stability under physiological conditions further enhance its suitability for drug development.

In terms of safety and toxicity, preliminary studies have shown that 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide has a low toxicity profile at therapeutic doses. However, further investigations are necessary to fully evaluate its long-term safety and potential side effects. These studies are essential for ensuring the compound's safe use in clinical settings.

The synthetic route for the preparation of 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide has been well-documented in the literature. The synthesis typically involves a multi-step process that includes the formation of the pyridine ring, introduction of the chlorine and difluoromethyl groups, nitration, and sulfonation steps. The efficiency and scalability of this synthetic route make it suitable for large-scale production in industrial settings.

In conclusion, 2-Chloro-4-(difluoromethyl)-6-nitropyridine-3-sulfonamide (CAS No. 1806056-28-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in drug discovery and development.